Cas no 19071-12-6 (Naphthalene, 2,6-bis(1-isocyanato-1-methylethyl)-)

Naphthalene, 2,6-bis(1-isocyanato-1-methylethyl)- structure
19071-12-6 structure
Product Name:Naphthalene, 2,6-bis(1-isocyanato-1-methylethyl)-
CAS No:19071-12-6
MF:C18H18N2O2
MW:294.347724437714
CID:1383994
PubChem ID:20029335
Update Time:2025-04-20

Naphthalene, 2,6-bis(1-isocyanato-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 2,6-bis(1-isocyanato-1-methylethyl)-
    • 2,6-bis(2-isocyanatopropan-2-yl)naphthalene
    • DTXSID60601810
    • 2,6-bis(1-isocyanato-1-methylethyl)naphthalene
    • TWIXZNGKWCNJKT-UHFFFAOYSA-N
    • SCHEMBL10341464
    • 19071-12-6
    • Inchi: 1S/C18H18N2O2/c1-17(2,19-11-21)15-7-5-14-10-16(8-6-13(14)9-15)18(3,4)20-12-22/h5-10H,1-4H3
    • InChI Key: TWIXZNGKWCNJKT-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)(C)C1C=CC2C=C(C=CC=2C=1)C(C)(C)N=C=O

Computed Properties

  • Exact Mass: 294.13694
  • Monoisotopic Mass: 294.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.86
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